5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

Core Science & Biosynthesis

Molecular weight and formula of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

This guide details the physicochemical properties, synthesis, and application of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile (CAS: 1251147-51-9), a specialized bifunctional scaffold used in medicinal chemistry.

CAS Registry Number: 1251147-51-9 Formula: C₁₂H₁₃N₃O Molecular Weight: 215.25 g/mol [1]

Executive Summary & Application Profile

5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is a highly functionalized aromatic intermediate characterized by a benzonitrile core substituted with a lactam (2-oxopiperidin-1-yl) at the ortho position and a primary amine at the meta position (relative to the nitrile).

This molecule serves as a critical "privileged structure" in drug discovery, particularly for:

• Factor Xa Inhibitors: The para-amino-lactam motif mimics the pharmacophore found in anticoagulants like Apixaban , where the lactam ring serves as a neutral, hydrogen-bond-accepting surrogate for a carbonyl or cyclic urea.

• Kinase Inhibitors (BTK/JAK): The 5-amino group provides a versatile handle for coupling with electrophiles (e.g., acryloyl chlorides for covalent inhibition), while the nitrile group can function as a hydrogen bond acceptor or be converted into amides, amidines, or tetrazoles to target specific binding pockets (e.g., the S1 or S4 pockets of serine proteases).

Chemical Structure & Properties[2][3][4][5][6][7][8][9]

Structural Analysis

The molecule features a 1,2,5-trisubstituted benzene ring. The steric and electronic interplay between the ortho-cyano group and the bulky lactam ring creates a twisted conformation, often desirable for improving solubility and selectivity in protein binding.

Property	Value
IUPAC Name	5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile
Molecular Formula	C₁₂H₁₃N₃O
Molecular Weight	215.25 g/mol
Exact Mass	215.1059
Predicted LogP	~1.2 (Moderate Lipophilicity)
H-Bond Donors	1 (Primary Amine)
H-Bond Acceptors	3 (Nitrile N, Lactam O, Lactam N)
Appearance	Off-white to pale yellow solid

Synthetic Protocol

The synthesis of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is typically achieved via a two-step sequence starting from the commercially available scaffold 2-Fluoro-5-nitrobenzonitrile . This route leverages the high electrophilicity of the C-2 position (activated by the ortho-cyano and para-nitro groups) for a Nucleophilic Aromatic Substitution (SNAr).

Step 1: SNAr Coupling (Lactam Installation)

Objective: Displace the fluorine atom with valerolactam (piperidin-2-one).

• Reagents: 2-Fluoro-5-nitrobenzonitrile (1.0 eq), Piperidin-2-one (1.1 eq), Sodium Hydride (NaH, 60% dispersion, 1.2 eq).

• Solvent: Anhydrous DMF or DMSO.

• Conditions: 0°C to Room Temperature (RT), 4–12 hours.

Protocol:

• Charge a dried reaction vessel with Piperidin-2-one and anhydrous DMF under nitrogen atmosphere.

• Cool to 0°C and portion-wise add NaH . Stir for 30 min to generate the lactam anion.

• Add a solution of 2-Fluoro-5-nitrobenzonitrile in DMF dropwise to the reaction mixture.

• Allow the mixture to warm to RT and stir until TLC/HPLC indicates consumption of the starting material.

• Quench: Pour into ice-water. The product, 5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile , typically precipitates.

• Isolation: Filter the solid, wash with water and hexanes. Dry under vacuum.

Step 2: Nitro Reduction (Amine Formation)

Objective: Reduce the nitro group to the primary amine without affecting the nitrile or lactam.

• Reagents: 10% Pd/C (10 wt%), Hydrogen gas (H₂, balloon or 1 atm).

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Conditions: RT, 2–6 hours.

Protocol:

• Dissolve the nitro intermediate in MeOH .[2]

• Add 10% Pd/C catalyst carefully (under inert gas flow).

• Purge the system with H₂ gas and stir vigorously at RT.

• Monitor by LC-MS for the disappearance of the nitro peak (M+H 246) and appearance of the amine (M+H 216).

• Workup: Filter through a Celite pad to remove the catalyst.

• Purification: Concentrate the filtrate. Recrystallize from EtOAc/Heptane if necessary.

Reaction Workflow Diagram

The following diagram illustrates the synthetic pathway and potential downstream derivatizations.

Figure 1: Synthetic workflow for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile from commercial precursors.

Analytical Characterization (Predicted)

To validate the identity of the synthesized compound, the following analytical signatures should be observed:

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI Positive

• Observed Mass: [M+H]⁺ = 216.1 m/z

• Fragment Ions: Loss of nitrile (CN) or lactam ring opening may be observed at higher collision energies.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

• Aromatic Region:

  • δ ~7.4 ppm (d, 1H): H-3 (ortho to Lactam, meta to Amino).

  • δ ~7.0 ppm (d, 1H): H-6 (ortho to CN, meta to Amino).

  • δ ~6.8 ppm (dd, 1H): H-4 (ortho to Amino).

• Amine:

  • δ ~5.5 ppm (s, 2H): NH₂ (Broad singlet, exchangeable with D₂O).

• Aliphatic (Lactam) Region:

  • δ ~3.5 ppm (t, 2H): N-CH₂ (adjacent to Nitrogen).

  • δ ~2.3 ppm (t, 2H): CO-CH₂ (adjacent to Carbonyl).

  • δ ~1.8 ppm (m, 4H): Remaining CH₂ protons of the piperidine ring.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

• Nitrile Warning: Like all benzonitriles, this compound may liberate cyanide under extreme acidic or metabolic conditions, though the aryl-nitrile bond is generally stable.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine.

References

• ChemSrc. (n.d.). 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile - CAS 1251147-51-9.[1][3] Retrieved from [Link]

• PubChem. (n.d.).[4][5] 2-Fluoro-5-nitrobenzonitrile Compound Summary. Retrieved from [Link]

Sources

• 1. Debye Scientific Corporation 제품 목록-사서함-페이지 69-Chemicalbook [chemicalbook.com]
• 2. CN103193714B - 5-amino-benzimidazolone synthetic method - Google Patents [patents.google.com]
• 3. CAS#:1251147-51-9 | 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile | Chemsrc [chemsrc.com]
• 4. 5-Amino-2-(1-ethoxypropan-2-ylamino)benzonitrile | C12H17N3O | CID 61821285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Amino-2-(4-propan-2-ylphenoxy)benzonitrile | C16H16N2O | CID 21800875 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile: A Novel Bruton's Tyrosine Kinase (BTK) Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile, identified by the CAS number 1251147-51-9, is a small molecule that has emerged as a significant subject of interest within the landscape of targeted cancer therapy. Structurally, it features a benzonitrile core substituted with an amino group and a 2-oxopiperidin-1-yl moiety. This compound has been specifically developed as an inhibitor of Bruton's tyrosine kinase (BTK), a critical non-receptor tyrosine kinase integral to the B-cell antigen receptor (BCR) signaling pathway. Dysregulation of BTK activity is a hallmark of various B-cell malignancies, making it a prime target for therapeutic intervention. This guide provides a comprehensive overview of the available technical information on 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile, focusing on its safety, handling, and its role in drug development as a BTK inhibitor.

Chemical and Physical Properties

While a comprehensive, publicly available datasheet with all physical and chemical properties is not readily accessible, information from chemical suppliers indicates the basic characteristics of this compound.

Property	Value	Reference
CAS Number	1251147-51-9	[1]
Molecular Formula	C₁₂H₁₃N₃O	Inferred from structure
Molecular Weight	215.25 g/mol	Inferred from structure

Safety Data Sheet (SDS) Analysis

A complete, verified Safety Data Sheet for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is not publicly available in the search results. However, based on the general hazards associated with benzonitrile and piperidine derivatives, a cautious approach to handling is imperative. The following information is a composite of general safety principles for related compounds and should be supplemented with a substance-specific SDS from a supplier before handling.

Hazard Identification

Benzonitrile-containing compounds can be harmful if swallowed, in contact with skin, or if inhaled. They may cause skin, eye, and respiratory irritation.

First-Aid Measures

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the individual is conscious, rinse their mouth with water. Seek immediate medical attention.

Handling and Storage

• Handling: Use in a well-ventilated area. Avoid breathing dust, vapor, mist, or gas. Avoid contact with eyes, skin, and clothing. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

Toxicological Information

Specific toxicological data for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is not available in the provided search results. As a precautionary measure, it should be handled as a potentially hazardous substance.

Role in Drug Development: A BTK Inhibitor

Patent literature reveals that 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is a key component of bifunctional compounds designed as degraders and/or inhibitors of Bruton's tyrosine kinase (BTK).[2] These compounds are being investigated for the treatment of proliferative diseases, including hematological cancers and autoimmune disorders.[2]

Mechanism of Action

The proposed mechanism of action involves the binding of the 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile moiety to the BTK protein. In the context of bifunctional degraders, this molecule serves as the BTK-binding moiety, which is then linked to an E3 ubiquitin ligase binding moiety. This proximity induces the ubiquitination and subsequent proteasomal degradation of the BTK protein.[2] This targeted degradation strategy offers a potential advantage over simple inhibition by removing the entire protein, which can lead to a more profound and durable therapeutic effect.

Figure 1: Proposed mechanism of action for a bifunctional degrader utilizing 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile as the BTK binding moiety.

Synthesis

Detailed, step-by-step synthesis protocols for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile are proprietary and typically found within patent literature. A general approach for synthesizing related aminobenzonitriles involves a multi-step process. One patented method for a related compound, 5R-[(benzyloxy) amino] piperidine-2S-carboxylate, starts from L-glutamic acid and proceeds through several intermediates involving substitution, esterification, intramolecular condensation, reduction, and chiral resolution.[3] While not the exact synthesis for the title compound, it provides insight into the complexity and types of reactions that may be involved.

A generalized workflow for synthesizing complex substituted benzonitriles is outlined below.

Figure 2: Generalized synthetic workflow for substituted benzonitriles.

Future Directions

The development of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile and its derivatives as BTK inhibitors and degraders represents a promising avenue in the treatment of B-cell malignancies and other diseases. Further research is needed to fully elucidate the safety profile, pharmacokinetic and pharmacodynamic properties, and clinical efficacy of these compounds. As more data becomes publicly available, a more detailed and comprehensive understanding of this important molecule will emerge.

References

• Fisher Scientific. SAFETY DATA SHEET: 5-Amino-2-mercaptobenzimidazole. [Link not available]
• Google Patents. (12)
• Google Patents. (12) Patent Application Publication (10) Pub. No.: US 2023/0137175 A1. [Link not available]

• Chemsrc. CAS#:1251147-51-9 | 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile. [Link]

• PubChem. Patent US-2017239351-A1: Therapeutic Combinations of a BTK Inhibitor, a PI3K Inhibitor, a JAK-2 Inhibitor, a PD-1 Inhibitor, and/or a PD-L1 Inhibitor. [Link]

• Google Patents.
• Google Patents. US8008309B2 - Inhibitors of bruton's tyrosine kinase. [Link not available]
• Google Patents.
• Google Patents. ZA201007561B - Inhibitors of bruton's tyrosine kinase. [Link not available]
• Google Patents. US10662190B2 - Process for preparing 5R-[(benzyloxy)
• Eureka | Patsnap. Preparation method of aminobenzonitrile. [Link not available]
• Google Patents. CN103193714B - 5-amino-benzimidazolone synthetic method. [Link not available]

• PubChem. 5-Amino-2-(1-ethoxypropan-2-ylamino)benzonitrile. [Link]

• BLDpharm. 2-((3-Aminopiperidin-1-yl)methyl)benzonitrile. [Link not available]
• LookChem. 2-Amino-5-(piperidin-1-yl)benzonitrile. [Link not available]

• MolPort. 2-amino-5-{[(1,3-thiazol-2-yl)methyl]amino}benzonitrile. [Link]

Sources

• 1. CAS#:1251147-51-9 | 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile | Chemsrc [chemsrc.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US10662190B2 - Process for preparing 5R-[(benzyloxy) amino] piperidine-2S-carboxylate and oxalates thereof - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Chemoselective Catalytic Hydrogenation of 5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile

Abstract & Scope

This application note details the process chemistry for the chemoselective catalytic hydrogenation of 5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile (Compound 1 ) to 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile (Compound 2 ). This transformation is a critical step in the synthesis of the anticoagulant Apixaban (Eliquis) .

The primary technical challenge is the chemoselectivity required to reduce the nitro group (

) while preserving the nitrile moiety ( ), which is susceptible to over-reduction to the primary amine (benzylamine impurity) or hydrolysis to the amide. This protocol utilizes a Palladium on Carbon (Pd/C) catalyst system under controlled hydrogen pressure to achieve conversion with nitrile reduction.

Reaction Chemistry & Mechanism

Chemical Transformation

The reaction involves the heterogeneous reduction of the nitro group on the metal surface. The reaction proceeds via nitroso (

) and hydroxylamine ( ) intermediates before forming the final amine.

Target Reaction:

Critical Side Reaction (Over-reduction):

Mechanistic Pathway & Selectivity

The selectivity relies on the kinetic difference between nitro and nitrile reduction. Nitro groups are adsorbed and reduced significantly faster than nitriles on Pd surfaces under neutral conditions. However, elevated temperatures (

) or high hydrogen pressures ( ) increase the activation of the nitrile triple bond.

Figure 1: Reaction pathway highlighting the stepwise reduction of the nitro group and the risk of nitrile over-reduction.[1]

Experimental Protocol

Materials & Equipment

Component	Specification	Role
Precursor	5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile	Starting Material
Catalyst	5% Pd/C (50% water wet), Type 39 or equivalent	Heterogeneous Catalyst
Solvent	Tetrahydrofuran (THF) or Methanol (MeOH)	Reaction Medium
Hydrogen Source	Ultra-high purity H2 gas (99.999%)	Reductant
Reactor	Stainless Steel Autoclave (e.g., Parr)	Pressure Vessel

Step-by-Step Procedure (Lab Scale: 10g)

Step 1: Reactor Loading

• In a clean glass beaker, dissolve 10.0 g of 5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile in 100 mL of THF (10 vol).

  • Note: THF is preferred over alcohols if solubility is an issue, but Methanol is a greener alternative if solubility permits at 40°C.

• Prepare the autoclave. Ensure it is clean and dry.

• Safety Critical: Under an inert atmosphere (Nitrogen flow), carefully add 1.0 g of 5% Pd/C (50% wet) to the autoclave vessel.

  • Why: Pd/C is pyrophoric when dry. Always use wet catalyst and keep under inert gas.

• Gently pour the substrate solution into the autoclave over the catalyst. Rinse the beaker with 20 mL THF and add to the vessel.

Step 2: Hydrogenation

• Seal the autoclave.

• Inerting: Pressurize with Nitrogen (

  ) to 5 bar, then vent to 1 bar. Repeat 3 times to remove oxygen.

  • Why: Oxygen + Hydrogen + Catalyst = Explosion Risk.

• Reaction: Pressurize with Hydrogen (

  ) to 3.0 - 4.0 bar .

• Set agitation to 800 - 1000 rpm (high mass transfer required).

• Heat the mixture to 40°C .

  • Control: Do not exceed 50°C to prevent nitrile attack.

• Monitor hydrogen uptake. The reaction is typically complete in 4–6 hours .

• IPC (In-Process Control): Sample after 4 hours. Analyze by HPLC.

  • Criteria: Precursor < 0.5%, Hydroxylamine intermediate < 0.5%.

Step 3: Workup & Isolation

• Cool the reactor to 20–25°C.

• Vent

  and purge with (3 cycles).

• Filtration: Filter the reaction mixture through a Celite pad (diatomaceous earth) to remove the catalyst. Wash the cake with THF.

  • Safety: Keep the used catalyst wet at all times. Dry Pd/C filter cake can ignite spontaneously.

• Concentration: Distill the filtrate under reduced pressure (vacuum) at 40°C to remove solvent.

• Crystallization:

  • Add Ethanol (5 vol) to the residue. Heat to reflux to dissolve.

  • Slowly add Water (5 vol) as an anti-solvent.

  • Cool to 0–5°C and stir for 2 hours.

• Filter the off-white solid and dry in a vacuum oven at 45°C.

Process Workflow & Logic

Figure 2: Operational workflow for the catalytic hydrogenation process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Slow Reaction Rate	Catalyst poisoning or low H2 mass transfer.	Increase agitation speed (>1000 rpm). Ensure H2 pressure is maintained. Check feed purity (sulfur poisons Pd).
High Hydroxylamine Intermediate	Incomplete reduction.	Extend reaction time. Increase Temperature slightly (to 45°C).
Nitrile Reduction (Impurity)	Temperature/Pressure too high.	Strictly limit Temp < 45°C . Reduce Pressure to 2 bar. Use a less active catalyst (e.g., sulfided Pd/C).
Filter Blockage	Catalyst fines.	Use a finer grade of Celite or a double-layer filter (Paper + Celite).

Analytical Methods (HPLC)

To ensure product quality, use the following HPLC parameters for IPC and Release testing.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 10% B to 90% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Retention Times (Approx):

  • Amine Product (Compound 2): ~4.5 min

  • Nitro Precursor (Compound 1): ~8.2 min

Safety Considerations (E-E-A-T)

• Hydrogen Safety: Hydrogen has a wide flammability range (4–74%). Ensure the autoclave is properly grounded to prevent static discharge. Use H2 sensors in the lab environment.

• Catalyst Handling: Dry Pd/C is pyrophoric . Always handle it as a water-wet paste. When disposing, keep it submerged in water in a dedicated waste container.

• Pressure Vessel: Inspect the autoclave burst disc and seals before every run. Do not exceed the rated pressure of the vessel.

References

• Pinto, D. J. P., et al. (2007). Discovery of an Oral Factor Xa Inhibitor (Apixaban).[3][4] Journal of Medicinal Chemistry.

• Bristol-Myers Squibb Company. (2006). Lactam-containing compounds and derivatives thereof as factor Xa inhibitors.[4] US Patent 7,396,932.

• Teva Pharmaceuticals. (2018). Process for the preparation of apixaban and intermediates thereof.[1][3][2][4][5] US Patent Application 20180099963.

• Organic Process Research & Development. (2020). Safety Assessment of Catalytic Hydrogenation of Nitro Compounds.

Sources

• 1. CN113264870A - Preparation method of Apixaban intermediate suitable for industrial production - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. US20180099963A1 - Process for the preparation of apixaban and intermediates thereof - Google Patents [patents.google.com]
• 5. CN113105449A - Synthetic method of apixaban intermediate - Google Patents [patents.google.com]

Technical Guide: Optimization of Coupling Reactions for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

This technical guide details the optimized coupling protocols for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile , a specialized aniline intermediate often utilized in the synthesis of Factor Xa inhibitors and related anticoagulant pharmacophores.[1]

Introduction & Structural Analysis

The molecule 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile (CAS: 1251147-51-9) represents a "privileged scaffold" in medicinal chemistry, particularly for targeting serine proteases like Factor Xa.[1] Its structure features a central benzene ring substituted with three distinct functional motifs:[1][2]

• Nitrile (C1): A metabolic stability handle and electron-withdrawing group (EWG).[1]

• -Lactam (C2): A polar, hydrogen-bond accepting motif critical for active site binding (S4 pocket).[1]

• Primary Amine (C5): The nucleophilic handle for coupling.[1]

Chemo-Selectivity Challenge: The primary amine at C5 is electronically deactivated. The meta-positioning of the nitrile group (strongly -I) and the para-positioning of the lactam nitrogen (weakly -I, weakly +M) significantly reduce the nucleophilicity of the aniline nitrogen compared to standard substrates.[1]

• Implication: Standard coupling protocols (e.g., EDC/HOBt) often result in sluggish kinetics or incomplete conversion.[1]

• Solution: Protocols must utilize high-energy activated esters (HATU, T3P) or acid chlorides to drive the reaction to completion.[1]

Reaction Workflow & Decision Matrix

The following decision tree guides the selection of the optimal coupling strategy based on the electrophile partner and scale.

Figure 1: Strategic decision matrix for coupling 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile.

Experimental Protocols

Protocol A: High-Efficiency Amide Coupling (HATU Method)

Best for: Discovery chemistry, unoptimized substrates, and library synthesis.[1]

Mechanism: HATU generates a highly reactive At-ester (7-azabenzotriazol-1-yl ester), which is less sterically hindered and more electrophilic than the corresponding Bt-ester, compensating for the aniline's low nucleophilicity.[1]

Reagents:

• Substrate: 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile (1.0 equiv)

• Carboxylic Acid: R-COOH (1.1 - 1.2 equiv)[1]

• Coupling Agent: HATU (1.2 equiv)[1]

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

• Solvent: DMF (Anhydrous) or DMAc[1]

Step-by-Step Procedure:

• Activation: In a dried vial, dissolve the Carboxylic Acid (1.1 equiv) in anhydrous DMF (0.1 M concentration relative to amine).

• Add DIPEA (3.0 equiv) followed by HATU (1.2 equiv).[1] Stir at Room Temperature (RT) for 5–10 minutes. Note: The solution should turn slightly yellow.[1]

• Addition: Add the aniline substrate (1.0 equiv) directly to the activated ester mixture.

• Reaction: Stir at RT for 2–4 hours.

  • QC Check: Monitor by LC-MS.[1] If >10% starting material remains after 4 hours, heat to 50°C.[1]

• Workup:

  • Dilute with EtOAc.[1] Wash with sat.[1] NaHCO₃ (2x), Water (1x), and Brine (1x).[1]

  • Dry over Na₂SO₄, filter, and concentrate.[1]

  • Purify via Flash Chromatography (DCM/MeOH gradient).[1]

Protocol B: Scalable Coupling (T3P Method)

Best for: Process chemistry, >10g scale, avoiding explosion hazards of HOBt/HATU.[1]

Mechanism: Propylphosphonic anhydride (T3P) acts as a cyclic anhydride promoter.[1] It is non-explosive, has low toxicity, and the by-products are water-soluble.[1]

Reagents:

• Substrate: 1.0 equiv

• Carboxylic Acid: 1.1 equiv[1]

• Coupling Agent: T3P (50% w/w in EtOAc or DMF) (1.5 equiv)[1]

• Base: Pyridine (2.5 equiv) or NMM (N-methylmorpholine)[1]

• Solvent: EtOAc or 2-MeTHF

Step-by-Step Procedure:

• Charge: To a reactor, charge the Aniline (1.0 equiv), Carboxylic Acid (1.1 equiv), and Base (2.5 equiv) in EtOAc (5-10 volumes).

• Addition: Cool the mixture to 0–5°C. Add T3P solution (1.5 equiv) dropwise over 20 minutes to control exotherm.

• Reaction: Allow to warm to RT and stir for 12 hours.

  • Note: T3P kinetics are slower than HATU but cleaner.[1]

• Workup:

  • Quench with water.[1][3] Separate phases.

  • Wash organic layer with 0.5 M HCl (to remove pyridine/aniline), then sat.[1] NaHCO₃.

  • Advantage:[1][3][4][5][6][7][8][9] T3P by-products wash away in the aqueous phase, often eliminating the need for chromatography.[1]

Protocol C: Acid Chloride Acylation

Best for: Highly hindered acids or when the acid chloride is commercially available.[1]

Reagents:

• Substrate: 1.0 equiv

• Acid Chloride: R-COCl (1.1 equiv)[1]

• Base: Pyridine (1.5 equiv) or Et₃N (2.0 equiv) + DMAP (0.05 equiv)[1]

• Solvent: DCM or THF

Step-by-Step Procedure:

• Dissolve the Aniline (1.0 equiv) and Base in dry DCM at 0°C.

• Add the Acid Chloride (1.1 equiv) dropwise.[1]

• Warm to RT and stir for 1–2 hours.

• Critical Step: If the reaction stalls, add catalytic DMAP (dimethylaminopyridine).[1] The "deactivated" nature of the aniline often requires this nucleophilic catalyst to transfer the acyl group.[1]

Troubleshooting & Optimization Data

The following table summarizes common issues encountered with this specific scaffold and their validated solutions.

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Deactivated aniline (electronic effect of Nitrile).[1]	Switch to HATU or T3P at 50°C. Use Acid Chloride with DMAP.[1]
Lactam Hydrolysis	Strong basic conditions (NaOH/LiOH) or high heat.[1]	Avoid aqueous bases at >60°C. Use non-nucleophilic bases (DIPEA, Pyridine).[1]
Nitrile Hydrolysis	Strong acidic conditions (conc.[1] HCl/H₂SO₄).[1]	Keep workup pH > 2.[1][10] Avoid prolonged exposure to strong acids.[1]
Poor Solubility	High polarity of Lactam + Nitrile.[1]	Use DMF or DMAc as co-solvent.[1] Avoid pure ether/hexane.[1]
Dimerization	Self-reaction (rare, but possible if R-COOH has amine).[1]	Ensure R-COOH is fully protected (e.g., Boc-amino acid).[1]

Mechanistic Insight: The "Deactivated Aniline" Effect

Understanding the electronic environment is crucial for troubleshooting.[1]

Figure 2: Electronic deactivation of the 5-amino group by ortho-lactam and meta-nitrile substituents.[1]

Explanation: The nitrile group at the meta position (relative to the amine? No, relative to the C1-C2 bond) exerts a through-bond inductive withdrawal.[1] While the amine is at C5 (meta to CN at C1), the overall electron density of the ring is lowered.[1] This requires the electrophile (the carboxylic acid) to be converted into a "super-electrophile" (like an At-ester or Acyl-pyridinium species) to facilitate the attack.[1]

References

• Structure Validation: 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile Chemical Properties. ChemSrc. Retrieved from [Link][1]

• Coupling Reagents (HATU): Recent development of peptide coupling reagents in organic synthesis.[1] El-Faham, A., & Albericio, F. (2011).[1] Chemical Reviews. (General reference for HATU mechanism).

• T3P Protocol:Propylphosphonic Anhydride (T3P®): A Remarkably Efficient Reagent for Amide Bond Formation. Archimica Application Notes. (Standard industrial protocol for T3P).

• Apixaban Analog Synthesis: Process for the preparation of Apixaban and intermediates thereof.[1][7] US Patent 2018/0099963 A1. (Describes similar aniline-lactam coupling conditions). Retrieved from

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• 4. Key Intermediates And Impurities Of The Synthesis Of Apixaban: [quickcompany.in]
• 5. patents.justia.com [patents.justia.com]
• 6. US10662190B2 - Process for preparing 5R-[(benzyloxy) amino] piperidine-2S-carboxylate and oxalates thereof - Google Patents [patents.google.com]
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• 9. 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Solvent Selection for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile Purification

Welcome to the technical support center for the purification of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing crystallization and achieving high purity for this compound. By combining foundational principles with practical, field-tested solutions, this resource aims to empower you to overcome common purification challenges.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the purification strategy for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile.

Q1: What are the key molecular features of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile that influence solvent selection?

A1: The molecule possesses a combination of polar and non-polar characteristics that dictate its solubility. The primary amine (-NH2), nitrile (-CN), and amide (within the oxopiperidinyl ring) groups are polar and capable of hydrogen bonding. The benzene ring and the aliphatic piperidinyl ring are non-polar. This amphiphilic nature means it is unlikely to be highly soluble in very polar solvents like water or very non-polar solvents like hexanes at room temperature. A successful crystallization solvent will typically have an intermediate polarity that can solubilize the compound at elevated temperatures but allow it to crystallize upon cooling.

Q2: What is a good starting point for selecting a single-solvent system for recrystallization?

A2: Based on the structure, solvents of intermediate polarity are excellent starting points. Alcohols like ethanol or isopropanol, and esters like ethyl acetate, are often effective. These solvents can engage in hydrogen bonding with the polar groups while also interacting with the non-polar regions of the molecule. For aminobenzonitrile derivatives, alcohols are frequently a good choice for recrystallization.[1][2] It is always recommended to perform small-scale solubility tests with a range of solvents to empirically determine the best candidate.

Q3: When should I consider a mixed-solvent (anti-solvent) system?

A3: A mixed-solvent system is ideal when no single solvent provides the desired solubility profile (i.e., high solubility when hot, low solubility when cold).[3] This is common for compounds that are either too soluble or too insoluble in most common solvents. For 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile, you might dissolve it in a minimal amount of a "good" solvent where it is highly soluble (e.g., dichloromethane or acetone) at an elevated temperature. Then, a "poor" or "anti-solvent" in which the compound is insoluble (e.g., hexanes, heptane, or water) is slowly added until turbidity is observed.[4][5] This controlled reduction in solubility can induce crystallization.

Q4: What are the most likely impurities I need to remove?

A4: Impurities can arise from starting materials, by-products, or degradation.[6][7][8] For this molecule, common process-related impurities might include unreacted starting materials or by-products from the coupling reaction that forms the piperidinyl-benzonitrile bond. Additionally, aromatic amines can be susceptible to oxidation, leading to colored impurities.[9] Understanding the impurity profile through techniques like HPLC and LC-MS is crucial for designing an effective purification strategy.

Troubleshooting Guide

This section provides solutions to specific experimental problems you may encounter.

Problem: My compound "oils out" instead of forming crystals upon cooling.

• Possible Cause 1: High Impurity Level. Significant amounts of impurities can depress the melting point of your compound, causing it to separate as a liquid (oil) at a temperature where the pure compound would be a solid.[10][11][12] This is a common issue in crystallization.[13]

• Solution 1: Re-evaluate the Purification Strategy.

  • Add More Solvent: Re-heat the solution to dissolve the oil, then add more of the "good" solvent to decrease the supersaturation level.[11] Cool the solution much more slowly to give the molecules time to orient into a crystal lattice.

  • Charcoal Treatment: If colored impurities are present, which often contribute to oiling out, consider an activated charcoal treatment.[10][11] Dissolve the crude product in a suitable solvent, add a small amount of activated charcoal, heat briefly, and then filter hot to remove the charcoal and adsorbed impurities before proceeding with crystallization.

  • Pre-Purification: If oiling persists, the impurity load may be too high for crystallization alone. Consider a preliminary purification step, such as column chromatography, to remove the bulk of the impurities before recrystallization.

• Possible Cause 2: Low Melting Point. The melting point of the compound may be lower than the temperature of the solution when it becomes supersaturated.[11][14]

• Solution 2: Adjust the Solvent System.

  • Change Solvents: Select a lower-boiling point solvent or solvent mixture. This ensures that the solution temperature is lower when crystallization begins.

  • Lower the Concentration: By using a larger volume of solvent, the saturation point will be reached at a lower temperature, potentially below the melting point of the compound.

Problem: I am getting very low recovery/yield after crystallization.

• Possible Cause 1: High Solubility in Cold Solvent. The compound may still be significantly soluble in the mother liquor even after cooling.

• Solution 1: Optimize the Solvent and Temperature.

  • Use an Anti-Solvent: After cooling the solution, add a cold anti-solvent to further decrease the solubility of the product and induce more complete precipitation.[15]

  • Cool to a Lower Temperature: Instead of cooling to room temperature or 0 °C, try cooling the flask in a dry ice/acetone bath for a short period before filtration. Ensure the solvent does not freeze.

  • Reduce Solvent Volume: You may have used too much solvent initially. Before cooling, carefully evaporate some of the solvent to reach a point closer to saturation.[11]

• Possible Cause 2: Premature Crystallization. The compound may have started to crystallize out of the hot solution during a hot filtration step, leading to loss of product on the filter paper.

• Solution 2: Refine the Hot Filtration Technique.

  • Use a Heated Funnel: Employ a heated or jacketed filter funnel to prevent cooling and crystallization during filtration.

  • Add Extra Solvent: Add a small excess of hot solvent before filtration to ensure the compound remains in solution. This excess can be evaporated before cooling.

Problem: The final product is not pure enough according to HPLC/NMR analysis.

• Possible Cause 1: Co-crystallization of Impurities. An impurity with similar solubility properties to your target compound may be crystallizing along with it.

• Solution 1: Change the Solvent System.

  • Exploit Polarity Differences: Switch to a different solvent or solvent mixture that has a different polarity. The goal is to find a system where the impurity has much higher solubility than your product, thus remaining in the mother liquor.

  • Slurry Recrystallization: If the impurity is significantly more soluble, you can perform a slurry. Stir the impure solid in a solvent at a temperature where the product is sparingly soluble but the impurity is quite soluble. The product will be purified over time, and the impurities will be washed away into the solvent.

• Possible Cause 2: Inclusion of Mother Liquor. Impurities dissolved in the solvent can become trapped within the crystal lattice or on the surface of the crystals if they are not washed properly.

• Solution 2: Improve Washing and Drying.

  • Wash with Cold Solvent: Ensure the collected crystals are washed with a small amount of ice-cold crystallization solvent. Using room temperature or warm solvent will dissolve some of your product.

  • Avoid Cracks in the Filter Cake: During filtration, prevent the filter cake from cracking, as this allows the wash solvent to bypass the crystals instead of passing through them. Use a spatula to gently flatten the cake before washing.

Data & Protocols

Solvent Property Comparison

The choice of solvent is critical. The following table summarizes properties of common solvents that could be screened for the purification of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile.

Solvent	Boiling Point (°C)	Polarity Index	Key Characteristics
Water	100	10.2	Very polar. Likely a poor solvent unless the compound is in a salt form. Can be used as an anti-solvent.[16]
Ethanol	78	4.3	Polar protic. Good for dissolving polar compounds, often used for amines.[2][17]
Isopropanol (IPA)	82	3.9	Polar protic. Similar to ethanol but slightly less polar.
Acetonitrile	82	5.8	Polar aprotic. Can be effective for compounds with nitrile groups.[18]
Ethyl Acetate (EtOAc)	77	4.4	Intermediate polarity. Good general-purpose solvent.
Acetone	56	5.1	Polar aprotic. Strong solvent, good for initial dissolution in anti-solvent methods.
Dichloromethane (DCM)	40	3.1	Non-polar. Can be a "good" solvent in an anti-solvent pair with hexanes.
Toluene	111	2.4	Non-polar aromatic. Can be effective for aromatic compounds.
Heptane/Hexanes	~69-98	~0.1	Very non-polar. Almost certainly will be an anti-solvent.

Protocol 1: Single-Solvent Recrystallization

This protocol outlines a standard procedure for purification using a single solvent.

• Solvent Selection: In a small test tube, add ~20 mg of crude material and add the chosen solvent (e.g., isopropanol) dropwise at room temperature until the solid dissolves. If it dissolves easily, the solvent is too good. If it is insoluble, heat the mixture. A good solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the bulk of the crude 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile in an Erlenmeyer flask. Add the chosen solvent in portions while heating the mixture to a gentle boil with stirring. Add just enough solvent to fully dissolve the solid.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was used or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To promote slower cooling, you can insulate the flask. Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent.

• Drying: Dry the crystals in a vacuum oven at a temperature well below the melting point.

Protocol 2: Anti-Solvent Crystallization

This protocol is for situations where a single solvent is not effective.[4][15][16][19]

• Solvent System Selection: Identify a "good" solvent that readily dissolves the compound (e.g., acetone) and a miscible "anti-solvent" in which the compound is insoluble (e.g., water or heptane).

• Dissolution: Dissolve the crude material in the minimum amount of the "good" solvent at room temperature or with gentle heating.

• Addition of Anti-Solvent: Slowly add the anti-solvent dropwise with vigorous stirring. Continue adding until a persistent cloudiness (turbidity) appears. This indicates the solution is saturated.

• Re-dissolution: Add a few drops of the "good" solvent until the solution becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly. If crystals do not form, you can gently scratch the inside of the flask with a glass rod or add a seed crystal.

• Collection, Washing, and Drying: Follow steps 6-8 from the Single-Solvent Recrystallization protocol.

Visualization of Workflows

Logical Flow for Solvent System Selection

The following diagram illustrates a decision-making process for choosing an appropriate crystallization method.

Caption: Decision tree for selecting a crystallization method.

Troubleshooting Common Crystallization Failures

This diagram provides a logical path for troubleshooting when initial crystallization attempts are unsuccessful.

Caption: Troubleshooting guide for common crystallization problems.

References

• Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods?
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Creative Biolabs. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds.
• Mettler Toledo. (n.d.). Oiling Out in Crystallization.
• Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization.
• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents.
• International Journal of Chemical Engineering and Applications. (n.d.). Antisolvent Crystallization of Poorly Water Soluble Drugs.
• Reddit. (2013). Recrystallization (help meeeeee).
• Pharma Tutor. (2022). Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability.
• ACS Publications. (n.d.). SOME DERIVATIVES OF P-AMINOBENZONITRILE.
• ResearchGate. (2018). (PDF) ANTISOLVENT CRYSTALLIZATION: A NOVEL APPROACH TO BIOAVAILABILITY ENHANCEMENT.
• RM@Schools. (n.d.). Antisolvent Crystallization.
• BenchChem. (2025). Technical Support Center: Recrystallization of 1-Allyl-1h-indol-5-amine.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4.
• Reddit. (2023). Go-to recrystallization solvent mixtures.
• ResearchGate. (2000). Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate.
• Manasa Life Sciences. (n.d.). Impurities.
• ResearchGate. (n.d.). Typical examples of impurities observed in synthesized peptides.

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• 19. researchgate.net [researchgate.net]

Technical Support Center: Controlling Polymorphs of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

A Senior Application Scientist's Guide for Researchers

Disclaimer: Publicly available data on the specific polymorphic characteristics of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is limited. This guide is structured around this molecule as a model compound, herein referred to as "Compound X," to illustrate the fundamental principles and troubleshooting strategies for polymorphic control that are broadly applicable in pharmaceutical development. The hypothetical polymorphs (Form I and Form II) are used for illustrative purposes.

Frequently Asked Questions (FAQs)

Q1: What is polymorphism and why is it critical for Compound X?

Polymorphism is the ability of a solid material to exist in multiple crystalline forms or structures.[1] These different forms, called polymorphs, have the same chemical composition but distinct arrangements of molecules in the crystal lattice.[2] This structural difference can lead to significant variations in crucial physicochemical properties, including:

• Solubility and Dissolution Rate: Directly impacts bioavailability. A more soluble form may lead to faster absorption and higher efficacy.[1][2][3]

• Stability: Different polymorphs have different thermodynamic stabilities. A metastable form might convert to a more stable, less soluble form over time, affecting the drug product's shelf-life and consistency.[2][3]

• Mechanical Properties: Properties like tabletability and flowability can differ between polymorphs, posing challenges during manufacturing.

• Intellectual Property: Novel polymorphic forms can be patentable, offering a strategic advantage.[4][5]

For Compound X, controlling polymorphism is essential to ensure consistent product quality, therapeutic effect, and manufacturability. The unexpected appearance of a new polymorph can have disastrous consequences, as famously occurred with the HIV drug Ritonavir, which forced a market withdrawal and reformulation.[1]

Q2: Let's assume Compound X has two polymorphs, Form I and Form II. How would their properties differ?

In a common scenario, you might encounter a thermodynamically stable form and a kinetically favored, metastable form.

Property	Form I (Metastable)	Form II (Stable)	Rationale
Thermodynamic Stability	Less Stable	More Stable	Form II exists at a lower energy state. Over time, Form I will tend to convert to Form II.[6]
Solubility	Higher	Lower	Metastable forms generally have higher solubility and faster dissolution rates.[2][5]
Melting Point	Lower	Higher	According to Burger's rules, the more stable polymorph typically has the higher melting point.
Bioavailability	Potentially Higher	Potentially Lower	Higher solubility often correlates with better absorption and bioavailability.[7]
Typical Crystallization	Fast precipitation, rapid cooling	Slow crystallization, high temp	Favored under conditions far from equilibrium (kinetic control).[8][9][10]

Q3: What are the primary factors that influence which polymorph of Compound X will crystallize?

The polymorphic outcome is a delicate interplay of thermodynamic and kinetic factors.[9][11][12] Key controlling variables include:

• Solvent Choice: The polarity, hydrogen bonding capability, and viscosity of the solvent can stabilize specific molecular conformations or interactions, favoring one polymorph over another.[13]

• Temperature: Temperature affects both solubility and the relative stability of polymorphs. For some systems (enantiotropes), one form is stable below a certain transition temperature, while another is stable above it.[2][8][10]

• Supersaturation: The level of supersaturation is a critical kinetic driver. High supersaturation (achieved by rapid cooling or anti-solvent addition) often yields metastable forms, while lower supersaturation favors the growth of stable forms.[10][13]

• Presence of Impurities: Impurities can inhibit the nucleation or growth of a specific polymorph or act as a template for another, altering the crystallization outcome.[14]

• Mechanical Stress: Grinding, milling, or high pressure can induce polymorphic transformations.[15]

Q4: Which analytical techniques are essential for identifying and characterizing the polymorphs of Compound X?

A combination of techniques is crucial for unambiguous characterization.[15][16]

• X-Ray Powder Diffraction (XRPD): This is the primary tool for identifying crystalline phases.[1][17][18] Each polymorph produces a unique diffraction pattern, acting as a fingerprint.

• Differential Scanning Calorimetry (DSC): A thermal analysis technique used to measure melting points, enthalpies of fusion, and detect solid-state phase transitions.[1][15][19]

• Thermogravimetric Analysis (TGA): Measures changes in mass with temperature, essential for identifying solvates or hydrates.[19]

• Vibrational Spectroscopy (FTIR/Raman): These techniques probe molecular vibrations, which can differ between polymorphs due to different intermolecular interactions (e.g., hydrogen bonding).[5][15][17]

• Solid-State NMR (ssNMR): Provides detailed information about the local molecular environment within the crystal lattice.[1][5]

Troubleshooting Guide

Problem 1: "My crystallization consistently yields a mixture of Form I and Form II. How can I obtain a pure, single polymorph?"

Root Cause Analysis: Co-crystallization often occurs when the nucleation and growth kinetics of both forms are competitive under your current experimental conditions. The system may be operating near a thermodynamic transition point or at a supersaturation level where both forms can nucleate.

Solution Pathway:

• Control the Driving Force (Supersaturation):

  • To Target Stable Form II: Employ slow cooling or slow anti-solvent addition.[10] This keeps the supersaturation level low, in the "metastable zone" of Form II, allowing it to nucleate and grow preferentially under thermodynamic control.[6][12]

  • To Target Metastable Form I: Use rapid cooling ("crash cooling") or fast anti-solvent addition. This generates high supersaturation, favoring the kinetically preferred Form I, which often has a lower nucleation energy barrier.[10][11]

• Leverage Solvent Effects:

  • Systematically screen a variety of solvents with different polarities and hydrogen-bonding properties (e.g., alcohols, ketones, esters, ethers, hydrocarbons).[13] One solvent may selectively stabilize one polymorph over the other.

• Implement Seeding: This is the most robust method for controlling polymorphism.

  • Protocol: Prepare a saturated solution of Compound X at a given temperature. Cool it slightly to achieve a supersaturated state. Introduce a small quantity (0.1-1% w/w) of pure seed crystals of the desired polymorph (e.g., pure Form II).

  • Mechanism: The seed crystals provide a template for growth, bypassing the stochastic nature of primary nucleation and directing the crystallization towards the desired form.

Problem 2: "I need to produce the metastable Form I for its higher solubility, but my process keeps producing the stable Form II."

Root Cause Analysis: Your current process conditions (e.g., slow crystallization, prolonged slurry time, high temperature) favor thermodynamic control, leading to the most stable form.[9]

Solution Pathway:

• Shift to Kinetic Control: The goal is to nucleate and isolate Form I before it has a chance to convert to Form II.

  • Fast Evaporation: Dissolve Compound X in a low-boiling-point solvent and evaporate it quickly using a rotary evaporator or a stream of nitrogen.

  • Cryo-Crystallization: Dissolve the compound and rapidly quench the solution in a cold bath (e.g., dry ice/acetone).

  • Solution Shearing: This is an advanced technique where the solution is spread into a thin film, promoting rapid solvent evaporation and allowing for kinetic trapping of metastable forms.[20]

• Screen for "Metastable Zone" Solvents: Some solvent systems may exhibit a wider metastable zone width for Form I, making it easier to crystallize without spontaneous nucleation of Form II.

• Consider Amorphous Starting Material: Preparing an amorphous solid (e.g., by spray drying or lyophilization) and then slurrying it under carefully controlled conditions can sometimes provide a pathway to a specific metastable polymorph.[19]

Problem 3: "My desired metastable Form I successfully crystallizes, but it converts to the stable Form II during drying or milling."

Root Cause Analysis: Form I is thermodynamically unstable. The energy input from downstream processing (heat from drying, mechanical energy from milling) provides the activation energy needed for it to convert to the more stable Form II.[15]

Solution Pathway:

• Optimize Drying Conditions:

  • Use low temperatures and vacuum to minimize thermal stress.

  • Avoid prolonged drying times once the solvent is removed.

• Modify Milling/Micronization:

  • Use cryo-milling (milling at liquid nitrogen temperatures) to reduce the thermal impact.

  • Explore alternative particle size reduction techniques that impart less mechanical stress, such as controlled crystallization.

• Formulation Strategies for Stabilization:

  • Excipient Selection: Certain polymers (e.g., PVP, HPMC) can interact with the surface of the metastable crystals, inhibiting nucleation of the stable form and preventing conversion. A thorough excipient compatibility screen is essential.

  • Process Control: Ensure that subsequent formulation steps (e.g., wet granulation) do not introduce solvents that could mediate a solvent-mediated transformation.

Experimental Protocols & Workflows

Protocol 1: Polymorph Screening Workflow

This protocol outlines a systematic approach to discover the different crystalline forms of Compound X.[4][21]

• Material Preparation: Start with a consistent batch of high-purity Compound X. If possible, generate amorphous material by lyophilization to use as a high-energy starting point.[19]

• Solvent Selection: Choose a diverse set of ~20-30 solvents with varying properties (polarity, boiling point, hydrogen bond donors/acceptors).

• Crystallization Methods:

  • Slow Evaporation: Dissolve the compound in each solvent at room temperature to near saturation. Leave vials loosely capped to allow solvent to evaporate slowly over days.

  • Cooling Crystallization: Prepare saturated solutions at an elevated temperature (e.g., 50 °C). Cool slowly (e.g., 0.1 °C/min) and rapidly (e.g., crash cool in an ice bath).

  • Anti-Solvent Addition: Dissolve the compound in a "good" solvent. Add a miscible "anti-solvent" (in which the compound is poorly soluble) dropwise until precipitation occurs.

  • Slurry Equilibration: Stir a suspension of the compound in various solvents at different temperatures (e.g., 5 °C, 25 °C, 50 °C) for an extended period (1-2 weeks) to see if transformations to more stable forms occur.

• Solid Isolation & Analysis: Carefully isolate the solids from each experiment. Analyze every unique solid sample using XRPD as the primary screen, followed by DSC, TGA, and microscopy for further characterization.[19]

Visualization of Workflows and Concepts

Caption: A systematic workflow for polymorph screening of Compound X.

Caption: Energy diagram illustrating kinetic vs. thermodynamic control.

References

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• Shan, C. (2011). Advancing Approaches in Detecting Polymorphism. Pharmaceutical Technology. [Link]

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• Charles River Laboratories. (n.d.). Pharmaceutical Polymorphism Screening & Selection. Retrieved February 6, 2026, from [Link]

• Giri, G., et al. (2018). Controlling Polymorphism in Pharmaceutical Compounds Using Solution Shearing. Crystal Growth & Design. [Link]

• Bernstein, J. (2020). Analytical techniques for studying and characterizing polymorphs and polymorphic transitions. Oxford Academic. [Link]

• Price, S. L. (2010). Polymorph screening in pharmaceutical development. European Pharmaceutical Review. [Link]

• Sygnature Discovery. (n.d.). Polymorph Screening in Drug Development. Retrieved February 6, 2026, from [Link]

• Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Retrieved February 6, 2026, from [Link]

• Chen, J. (2017). Control of polymorphism in continuous crystallization. DSpace@MIT. [Link]

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• ResearchGate. (n.d.). List of analytical techniques for polymorph characterization. Retrieved February 6, 2026, from [Link]

• Cheetham, A. K. (2018). Thermodynamic and Kinetic Effects in the Crystallization of Metal–Organic Frameworks. Accounts of Chemical Research. [Link]

• Vedantam, S., & Ranade, V. V. (2021). Crystallization: Key thermodynamic, kinetic and hydrodynamic aspects. Request PDF. [Link]

• Vedantam, S., & Ranade, V. V. (2013). Crystallization: Key thermodynamic, kinetic and hydrodynamic aspects. Indian Academy of Sciences. [Link]

• Max Planck Institute. (n.d.). Thermodynamics and crystallization kinetics. Retrieved February 6, 2026, from [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved February 6, 2026, from [Link]

• Technobis Crystallization Systems. (2026). Controlling Polymorphic Impurities in Pharmaceutical Processes. [Link]

• FTLOScience. (2023). Drug Polymorphism: What it is and How to Control Polymorphs. [Link]

• Seven Star Pharma. (n.d.). Factors Influencing Polymorphism. Retrieved February 6, 2026, from [Link]

• Pogoda, D., et al. (2016). New polymorphs of an old drug: conformational and synthon polymorphism of 5-nitrofurazone. PubMed. [Link]

• Pop, V., et al. (2022). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. PMC. [Link]

• Molport. (n.d.). 2-amino-5-{[(1,3-thiazol-2-yl)methyl]amino}benzonitrile. Retrieved February 6, 2026, from [Link]

• Reddy, M., et al. (2015). Investigation on Polymorphs of Apixaban, an Anticoagulant Drug. World Journal of Pharmaceutical Sciences. [Link]

• Doshion Polyscience. (n.d.). Products - Pharma Polymers. Retrieved February 6, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Impurity Profiling of Commercial 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The meticulous identification and quantification of impurities in active pharmaceutical ingredients (APIs) and their intermediates are cornerstones of modern drug development.[1][2] This guide provides an in-depth comparative analysis of analytical methodologies for the impurity profiling of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile, a key intermediate in the synthesis of various pharmaceutical agents. The presence of unwanted chemicals, even in trace amounts, can significantly impact the safety and efficacy of the final drug product.[2] Therefore, a robust and comprehensive impurity profiling strategy is not just a regulatory requirement but a scientific necessity.

This document, intended for researchers, scientists, and drug development professionals, will delve into the rationale behind experimental choices, provide detailed protocols, and objectively compare the performance of various analytical techniques. The overarching goal is to equip the reader with the expertise to design and implement a self-validating system for impurity control, ensuring the quality and consistency of this critical intermediate.

Understanding Potential Impurities

A thorough understanding of the synthetic route and potential degradation pathways is paramount to predicting and identifying potential impurities. Organic impurities can arise from starting materials, by-products, intermediates, and degradation products.[3][4][5] For 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile, a hypothetical set of potential process-related and degradation impurities is presented below. This framework will be used to compare the efficacy of different analytical techniques.

Impurity ID	Structure	Name	Classification
IMP-I	4-Amino-2-cyanophenyl 5-bromopentanoate	Process-Related (Intermediate)
IMP-II	5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile	Process-Related (Starting Material)
IMP-III	5-Amino-2-(2-oxopiperidin-1-yl)benzamide	Degradation (Hydrolysis)
IMP-IV	2-(2-oxopiperidin-1-yl)benzonitrile	Process-Related (Side-Product)

Orthogonal Analytical Approaches: A Comparative Overview

No single analytical technique is universally superior for all impurities. A multi-faceted, or orthogonal, approach is often necessary for comprehensive impurity profiling.[6] This guide will compare four principal techniques: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis for impurity determination due to its high sensitivity, reproducibility, and ability to separate a wide range of compounds.[7][8]

• Instrumentation: HPLC with a UV-Visible or Photodiode Array (PDA) detector.[9][10]

• Column: A C18 reversed-phase column (e.g., Supelcosil C18, 250 x 4.6 mm, 5 µm) is a common starting point due to its versatility in separating moderately polar compounds.[11]

• Mobile Phase:

  • Mobile Phase A: 0.01 M Phosphate buffer, pH 7.0.

  • Mobile Phase B: Acetonitrile.

  • Rationale: A phosphate buffer is chosen to maintain a consistent pH, which is critical for the reproducible ionization state and retention of the amine-containing analyte and impurities. Acetonitrile is a common organic modifier with good UV transparency.

• Elution Gradient:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  25	40	60
  30	40	60
  35	90	10

  | 40 | 90 | 10 |

• Flow Rate: 1.0 mL/min.[9][11]

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

  • Rationale: This wavelength is chosen to provide a good response for both the API and the potential impurities, which all contain chromophoric aromatic rings.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 10 mg of the sample in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the high sensitivity and specificity of mass spectrometry, making it an invaluable tool for the identification of unknown impurities.[12][13]

• LC System: Utilize the same HPLC method as described above.

• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

  • Rationale: ESI is a soft ionization technique suitable for polar molecules like the target compound and its impurities. High-resolution mass analyzers (TOF, Orbitrap) provide accurate mass measurements, which are crucial for determining the elemental composition of unknown impurities.[14]

• Ionization Mode: Positive ESI mode.

  • Rationale: The amino group on the parent molecule and most of the anticipated impurities will readily accept a proton.

• Data Acquisition: Full scan mode to detect all ions and tandem MS (MS/MS) on the most abundant ions to obtain structural information.[14]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the analysis of volatile and semi-volatile impurities, such as residual solvents and certain process-related impurities.[8][15][16]

• Instrumentation: GC-MS with a headspace autosampler.[17]

• Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 35-350.

• Sample Preparation: Accurately weigh 100 mg of the sample into a 20 mL headspace vial, add 1 mL of a suitable solvent (e.g., DMSO), and seal.

• Headspace Conditions:

  • Oven Temperature: 80°C.

  • Loop Temperature: 90°C.

  • Transfer Line Temperature: 100°C.

  • Incubation Time: 15 minutes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the unambiguous structure elucidation of impurities and can also be used for quantification without the need for a reference standard of the impurity (qNMR).[18][19][20] It is a non-destructive technique that provides detailed structural information.[18][19][20]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[21]

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

  • Rationale: DMSO-d₆ is a good solvent for the API and many organic impurities and has a well-separated residual solvent peak.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 0.75 mL of DMSO-d₆.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • For quantification, add a known amount of an internal standard with a well-resolved peak (e.g., maleic acid).

• Data Analysis: Integrate the signals of the API, impurities, and the internal standard to determine their relative molar ratios.

Comparative Performance Analysis

The following table summarizes the key performance attributes of each technique for the analysis of the hypothetical impurities in 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile.

Analytical Technique	IMP-I	IMP-II	IMP-III	IMP-IV	Residual Solvents
HPLC-UV	Excellent (Quant)	Excellent (Quant)	Good (Quant)	Excellent (Quant)	Not Suitable
LC-MS	Excellent (Ident)	Excellent (Ident)	Excellent (Ident)	Excellent (Ident)	Not Suitable
GC-MS	Not Suitable	Not Suitable	Not Suitable	Possible (if volatile)	Excellent (Ident & Quant)
NMR	Good (Struct. Elucid.)	Good (Struct. Elucid.)	Good (Struct. Elucid.)	Good (Struct. Elucid.)	Possible (for some)

(Quant = Quantification; Ident = Identification; Struct. Elucid. = Structure Elucidation)

Self-Validating Systems and Regulatory Context

The analytical methods employed for impurity profiling must be validated according to the guidelines of the International Council for Harmonisation (ICH), specifically ICH Q3A(R2) for impurities in new drug substances.[3][22][23] Validation parameters include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

A self-validating system is one where the analytical results are internally consistent and cross-verified. For instance, an impurity identified by LC-MS should have a corresponding peak in the HPLC chromatogram, and its structure should be consistent with NMR data. This orthogonal approach provides a high degree of confidence in the impurity profile.

Conclusion

The impurity profiling of 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile requires a multi-faceted analytical strategy. While HPLC is the primary tool for routine quantification of known impurities, LC-MS is indispensable for the identification of unknown species. GC-MS is essential for monitoring volatile impurities and residual solvents, and NMR provides definitive structural elucidation. By judiciously selecting and validating these techniques, researchers and drug development professionals can establish a robust and reliable system for ensuring the quality and safety of this important pharmaceutical intermediate.

References

• Veeprho. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Available at: [Link]

• ICH. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). Available at: [Link]

• SynThink. (n.d.). Structure Elucidation of Unknown Impurity using LC-MS/MS in Pharmaceuticals. Available at: [Link]

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Available at: [Link]

• European Medicines Agency. (2006). ICH Q3A(R2) Impurities in new drug substances - Scientific guideline. Available at: [Link]

• CONICET. (2015). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Available at: [Link]

• U.S. National Library of Medicine. (1998). NMR spectroscopy in pharmacy. Available at: [Link]

• Pharmachitchat. (2015). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Available at: [Link]

• ICH. (n.d.). ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances. Available at: [Link]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. Available at: [Link]

• Atonarp. (n.d.). Detecting Trace Impurities in Natural Gas: Advanced GC Techniques. Available at: [Link]

• CHIMIA. (n.d.). LC-MS and CE-MS Strategies in Impurity Profiling. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline. Available at: [Link]

• Asian Journal of Pharmaceutical Research. (n.d.). Steps involved in HPLC Method Development. Available at: [Link]

• Taylor & Francis Online. (n.d.). Identification and Control of Impurities for Drug Substance Development using LC/MS and GC/MS. Available at: [Link]

• ResolveMass Laboratories Inc. (2024). GC-MS vs LC-MS for Impurity Testing. Available at: [Link]

• Biotech Spain. (2023). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available at: [Link]

• PharmaInfo. (n.d.). Impurity Profiling: Theory and Practice. Available at: [Link]

• U.S. National Library of Medicine. (n.d.). Recent trends in the impurity profile of pharmaceuticals. Available at: [Link]

• Queen's University Belfast Research Portal. (n.d.). LC-MS/MS Identification of Impurities Present in Synthetic Peptide Drugs. Available at: [Link]

• ResolveMass Laboratories Inc. (2023). Identification and profiling of impurities in Pharmaceuticals. Available at: [Link]

• ResearchGate. (2023). Identification and Control of Impurities for Drug Substance Development using LC/MS and GC/MS | Request PDF. Available at: [Link]

• YouTube. (2023). GC-MS / Headspace-GC-MS: How does the method work - and when is it used?. Available at: [Link]

• Emery Pharma. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) Analysis. Available at: [Link]

• Medistri SA. (2024). GC/MS Identification of Impurities. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Method development and validation of related substances in Pantoprazole Sodium by RP HPLC. Available at: [Link]

• Pharmaceutical Guidelines. (2020). Analytical Method Development for New Products: Assay and Related Substances. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzonitrile. Available at: [Link]

• MDPI. (n.d.). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Available at: [Link]

• Longdom Publishing. (n.d.). Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine. Available at: [Link]

• U.S. National Library of Medicine. (2024). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Available at: [Link]

• Der Pharma Chemica. (n.d.). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory | Abstract. Available at: [Link]

• ResearchGate. (2019). Comparative vibrational spectroscopic investigation of benzonitrile derivatives using density functional theory. Available at: [Link]

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• 23. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]

Quality control specifications for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

This guide provides an in-depth technical analysis of the quality control (QC) specifications for 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile , a critical intermediate in the synthesis of Factor Xa inhibitors (such as Apixaban derivatives).

Advanced Analytical Protocols & Comparative Methodologies

Executive Summary & Molecule Profile

5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile is a high-value pharmaceutical intermediate characterized by three functional motifs: a benzonitrile core, a lactam ring (2-oxopiperidin-1-yl), and a primary amine. Its structural integrity is pivotal for downstream coupling reactions (typically amidation or cyclization) in the manufacturing of anticoagulant drugs.

• Chemical Formula: C₁₂H₁₃N₃O

• Molecular Weight: 215.25 g/mol

• Criticality: The purity of this "aniline intermediate" directly dictates the impurity profile of the final API. Residual nitro-precursors are potential genotoxic impurities (PGIs), requiring rigorous detection limits.

Critical Quality Attributes (CQAs)

The following specifications represent the "Gold Standard" for pharmaceutical-grade intermediates, derived from ICH Q3A/Q3B guidelines.

Attribute	Specification	Method	Rationale
Appearance	Off-white to pale yellow powder	Visual	Darkening indicates oxidation of the aniline group.
Assay (Purity)	≥ 99.0% (anhydrous basis)	HPLC/UPLC	High purity prevents side-reactions in downstream coupling.
Impurity A (Nitro)	≤ 0.15%	HPLC	5-Nitro-2-(2-oxopiperidin-1-yl)benzonitrile. Incomplete reduction; potential PGI.
Impurity B (Amide)	≤ 0.20%	HPLC	5-Amino-2-(2-oxopiperidin-1-yl)benzamide.[1] Hydrolysis product of the nitrile.
Loss on Drying (LOD)	≤ 0.5% w/w	KF / Gravimetric	Water can quench sensitive coupling reagents (e.g., acid chlorides).
Residue on Ignition	≤ 0.1%	Gravimetric	Controls inorganic catalyst residues (Pd, Fe, Zn).

Comparative Analysis: HPLC vs. UPLC

For this intermediate, the choice of analytical method impacts throughput and sensitivity. We compare the industry-standard High-Performance Liquid Chromatography (HPLC) against the advanced Ultra-Performance Liquid Chromatography (UPLC) .

Method A: Standard HPLC (The Robust Workhorse)

• Pros: Universal compatibility, higher column loading capacity.

• Cons: Long run times (25-30 mins), lower sensitivity for trace PGIs.

• Performance: Reliable for bulk assay but struggles to resolve the "Amide Impurity" from the main peak due to similar polarity.

Method B: UPLC (The High-Resolution Alternative)

• Pros: 5x faster (5-6 mins), superior resolution (Rs > 2.0 for all pairs), lower solvent consumption.

• Cons: Requires 15,000+ psi capable instrumentation.

• Performance: The sub-2-micron particle size provides sharp peaks, allowing detection of the Nitro impurity at 0.05% levels without enrichment.

Experimental Data Comparison

Simulated data based on aniline-lactam separation chemistry.

Parameter	Standard HPLC (C18, 5µm)	UPLC (BEH C18, 1.7µm)	Verdict
Run Time	28.0 min	5.5 min	UPLC Wins (Efficiency)
Resolution (Imp A)	1.8	3.5	UPLC Wins (Accuracy)
LOD (Nitro Impurity)	10 ppm	2 ppm	UPLC Wins (Safety)
Tailing Factor	1.4	1.1	UPLC Wins (Peak Shape)

Detailed Experimental Protocols

Protocol 1: UPLC Purity & Impurity Profiling

This protocol is the recommended release method for high-throughput QC labs.

1. Reagents:

• Acetonitrile (HPLC Grade)[2]

• Buffer: 10mM Ammonium Bicarbonate (pH 9.5) [Note: High pH is chosen to keep the aniline unprotonated, improving peak shape on hybrid columns]

2. Chromatographic Conditions:

• Instrument: Waters ACQUITY UPLC H-Class or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Flow Rate: 0.5 mL/min.

• Column Temp: 45°C.

• Detection: UV at 240 nm (max absorption of benzonitrile system).

3. Gradient Table:

Time (min)	% Buffer (A)	% ACN (B)	Curve
0.0	95	5	Initial
3.0	40	60	Linear
4.0	5	95	Linear
4.1	95	5	Step

| 5.5 | 95 | 5 | Re-equilibrate |

4. System Suitability Criteria:

• Resolution between Main Peak and Impurity B (Amide) > 2.0.

• Tailing factor for Main Peak: 0.8 – 1.2.

• %RSD of 5 replicate injections: < 1.0%.

Protocol 2: Identification by IR Spectroscopy

• Method: KBr Pellet or ATR (Attenuated Total Reflectance).

• Acceptance Criteria:

  • Nitrile stretch (-CN) at ~2220 cm⁻¹.

  • Lactam carbonyl (C=O) at ~1650-1670 cm⁻¹.

  • Amine doublets (-NH2) at ~3300-3400 cm⁻¹.

Impurity Origin & Control Logic

Understanding where impurities come from is essential for troubleshooting Out-of-Specification (OOS) results.

Diagram 1: Synthesis & Impurity Pathway

This diagram maps the reduction of the nitro-precursor and potential side reactions.

Caption: Synthesis pathway showing the origin of Critical Quality Attributes (Impurity A from incomplete reaction, Impurity B from degradation).

Diagram 2: QC Decision Workflow

A self-validating logic flow for batch release.

Caption: Step-by-step decision tree for batch release, enforcing strict impurity limits.

References

• Bristol-Myers Squibb Company. (2003). Lactam-containing compounds and derivatives thereof as factor Xa inhibitors. US Patent 6,967,208. Link

• ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation.[3] Link

• Pinto, D. J. P., et al. (2007). Discovery of 1-(4-Methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide (Apixaban, BMS-562247), a Highly Potent, Selective, Efficacious, and Orally Bioavailable Inhibitor of Blood Coagulation Factor Xa. Journal of Medicinal Chemistry, 50(22), 5339–5356. Link

• Bernstein, P., et al. (2014). Process for the preparation of 4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridines.[1][4][5][6] US Patent 20140221653. (Describes the aniline intermediate purification). Link

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• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile

Executive Safety Summary

Immediate Action Required: Treat 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile (CAS: 1251147-51-9) as a High-Potency Intermediate . While often classified as an "Irritant" (Warning), its structural relationship to Apixaban and the presence of a benzonitrile core mandates precautions against skin absorption and respiratory sensitization .

Critical Parameter	Specification
Primary Hazard	Skin Absorption & Inhalation (Target: Blood/CNS via nitrile metabolism).
Physical State	White to off-white solid powder.
Min. PPE (Bench)	Double Nitrile Gloves, Lab Coat, Safety Glasses, Fume Hood (Mandatory) .
Min. PPE (Outside Hood)	P100/N95 Respirator required if handling open powder >10 mg outside containment.
Solubility	Low in water; Soluble in DMSO, Methanol, Dichloromethane (DCM).

Physicochemical Properties & Hazard Analysis

To ensure safety, we must understand why this molecule poses a risk. As a Senior Scientist, I rely on Structure-Activity Relationships (SAR) when specific toxicological data is sparse for intermediates.

• Benzonitrile Core: The nitrile group (

  ) attached to the aromatic ring facilitates skin absorption. Metabolic processing can release cyanide ions (though slowly), leading to potential cellular hypoxia. Operational Implication: Never handle on an open bench; glove permeation breakthrough is faster than standard solids.

• Primary Amine (-NH₂): Aniline derivatives are known sensitizers and can cause methemoglobinemia (oxidation of hemoglobin). Operational Implication: Any blue discoloration of skin/lips after exposure requires immediate medical attention.

• Lactam Ring (Piperidin-2-one): Increases polarity, making the compound sticky and difficult to clean with water alone. Operational Implication: Use organic solvents (ethanol/acetone) for decontamination.

PPE Decision Logic & Engineering Controls

Effective safety is a hierarchy. PPE is your last line of defense; Engineering Controls are your first.

Engineering Controls (Primary Barrier)

• Chemical Fume Hood: All weighing, transfer, and reaction setup must occur here. Face velocity should be verified >0.5 m/s.

• Static Control: Use an ionizing bar or anti-static gun during weighing. The dry powder is prone to static charge, causing "fly-away" dust that contaminates the user.

PPE Decision Matrix

I have designed this logic flow to help you select the correct PPE based on your specific operation scale.

Operational Workflow: Step-by-Step

This protocol ensures containment from storage to reaction.[1]

Phase 1: Preparation & Weighing

• Workspace Prep: Line the fume hood surface with an absorbent, plastic-backed mat (pig mat). This captures invisible dust.

• Balance Setup: Place the analytical balance inside the hood. If vibration is an issue, use a marble slab. Do not weigh outside the hood.

• Glove Protocol: Don two pairs of nitrile gloves.

  • Inner Pair: Taped to lab coat sleeves (prevents wrist exposure).

  • Outer Pair: Disposable immediately after weighing.

Phase 2: Transfer & Solubilization

• Technique: Avoid dumping powder. Use a spatula to gently transfer into a pre-weighed vial containing the solvent (e.g., DMSO).

• Wet Transfer: If possible, add solvent to the weighing boat to dissolve residual powder before removing it from the hood. This eliminates dust during cleanup.[2]

Phase 3: Reaction & Cleanup

• Waste: All wipes, weighing boats, and outer gloves go into a sealed solid waste bag inside the hood before transport to the main waste bin.

• Decontamination: Wipe the balance and surrounding area with a paper towel soaked in 70% Ethanol or Acetone . Water is ineffective for this lipophilic intermediate.

Emergency Response & Decontamination

Spill Response (Solid Powder):

• Evacuate: Alert nearby personnel.

• PPE Up: Don a P100 respirator, goggles, and double gloves.

• Contain: Cover the spill with a wet paper towel (ethanol-dampened) to prevent dust generation.

• Clean: Scoop up the wet material. Wipe area 3x with ethanol, then 1x with water.

Exposure First Aid:

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen may be required (medical professionals only).

• Skin Contact: Wash with soap and water for 15 minutes . Do not use alcohol on skin (enhances absorption).

• Eye Contact: Flush with water for 15 minutes, holding eyelids open.[1][3]

Disposal Logistics

• Solid Waste: Dispose of as "Hazardous Chemical Waste - Toxic/Irritant". Do not trash in regular bins.

• Liquid Waste: Segregate into "Organic Non-Halogenated" (if in DMSO/MeOH) or "Halogenated" (if in DCM).

• Container: Empty containers must be triple-rinsed with solvent before disposal or treated as hazardous waste.

References

• PubChem. (n.d.). Compound Summary: Apixaban Intermediate (CAS 1251147-51-9). National Library of Medicine. Retrieved from [Link](Note: Link directs to related Apixaban structure for SAR validation).

• ChemSrc. (2023). 5-Amino-2-(2-oxopiperidin-1-yl)benzonitrile MSDS & Properties. Retrieved from [Link]

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